3,6-dimethylaminodibenzopyriodonium citrate
3,6-dimethylaminodibenzopyriodonium citrate
Brand Name:
Vulcanchem
CAS No.:
111950-71-1
VCID:
VC0056080
InChI:
InChI=1S/C17H20IN2.C6H8O7/c1-19(2)14-7-5-12-9-13-6-8-15(20(3)4)11-17(13)18-16(12)10-14;7-3(8)1-6(13,5(11)12)2-4(9)10/h5-8,10-11H,9H2,1-4H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/q+1;/p-1
SMILES:
CN(C)C1=CC2=C(CC3=C([I+]2)C=C(C=C3)N(C)C)C=C1.C(C(=O)O)C(CC(=O)[O-])(C(=O)O)O
Molecular Formula:
C23H27IN2O7
Molecular Weight:
570.4 g/mol
3,6-dimethylaminodibenzopyriodonium citrate
CAS No.: 111950-71-1
Main Products
VCID: VC0056080
Molecular Formula: C23H27IN2O7
Molecular Weight: 570.4 g/mol
| CAS No. | 111950-71-1 |
|---|---|
| Product Name | 3,6-dimethylaminodibenzopyriodonium citrate |
| Molecular Formula | C23H27IN2O7 |
| Molecular Weight | 570.4 g/mol |
| IUPAC Name | 3-carboxy-3,5-dihydroxy-5-oxopentanoate;5-N,5-N,13-N,13-N-tetramethyl-2-iodoniatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaene-5,13-diamine |
| Standard InChI | InChI=1S/C17H20IN2.C6H8O7/c1-19(2)14-7-5-12-9-13-6-8-15(20(3)4)11-17(13)18-16(12)10-14;7-3(8)1-6(13,5(11)12)2-4(9)10/h5-8,10-11H,9H2,1-4H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/q+1;/p-1 |
| Standard InChIKey | JFMDKKQZXOTGBW-UHFFFAOYSA-M |
| SMILES | CN(C)C1=CC2=C(CC3=C([I+]2)C=C(C=C3)N(C)C)C=C1.C(C(=O)O)C(CC(=O)[O-])(C(=O)O)O |
| Canonical SMILES | CN(C)C1=CC2=C(CC3=C([I+]2)C=C(C=C3)N(C)C)C=C1.C(C(=O)O)C(CC(=O)[O-])(C(=O)O)O |
| Synonyms | 3,6-dimethylaminodibenzopyriodonium citrate I 65 I-65 |
| PubChem Compound | 197236 |
| Last Modified | Nov 11 2021 |
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